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Compound of Interest

Compound Name: Guanidine Phosphate

Cat. No.: B155843

For Researchers, Scientists, and Drug Development Professionals

These notes provide detailed procedures for the safe handling and disposal of guanidine
phosphate in a laboratory setting. Adherence to these guidelines is crucial to ensure personnel
safety and minimize environmental impact.

Chemical and Physical Properties

Guanidine phosphate is a white crystalline powder.[1][2] It is soluble in water but has limited
solubility in methanol and is practically insoluble in many organic solvents.[1][2]

Table 1: Physical and Chemical Properties of Guanidine Phosphate

Property Value References
CAS Number 1763-07-1 [3]

Molecular Formula C2H10N6-H3PO4 [1]
Appearance White crystalline powder [11[2]

Melting Point 247-250 °C (decomposes) [1112]
Solubility in Water 15.59g/100 g at 20°C [1][2]
Solubility in Methanol 0.1 g/100 g at 20°C [1112]
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Hazard Identification and Safety Precautions

Guanidine phosphate is classified as harmful if swallowed or inhaled and can cause skin and

eye irritation.[1][4]

Table 2: Hazard Identification

Hazard Classification References
Acute Oral Toxicity Category 4 [4]
Acute Inhalation Toxicity Category 4 [4]
Skin Corrosion/Irritation Category 2 [4]
Serious Eye Damage/Irritation Category 2A [4]

Personal Protective Equipment (PPE):

Proper PPE is mandatory when handling guanidine phosphate.

Table 3: Required Personal Protective Equipment (PPE)

Protection Type

Specification

References

Eye/Face Protection

Tightly fitting safety goggles
with side-shields.

[3][5]

Hand Protection

Chemical-impermeable gloves

(inspected before use).

[3][5]

Body Protection

Wear fire/flame resistant and
impervious clothing. A lab coat

should be worn.

[3][5]

Respiratory Protection

Use a full-face respirator if
exposure limits are exceeded

or if irritation occurs.

[3](5]

Handling and Storage Procedures
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e Handling: Handle in a well-ventilated area.[3][5] Avoid the formation of dust and aerosols.[3]
[5] Use non-sparking tools to prevent fire from electrostatic discharge.[3][5] Do not eat, drink,
or smoke in work areas.[6] Wash hands thoroughly after handling.[4][6]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][5]
Keep away from foodstuff containers and incompatible materials such as strong oxidizing
agents.[3][4]

First-Aid Measures

Table 4: First-Aid Procedures for Guanidine Phosphate Exposure

Exposure Route First-Aid Procedure References

Move the victim to fresh air. If
breathing is difficult, give

Inhalation oxygen. If not breathing, give [3][5]
artificial respiration and seek

immediate medical attention.

Take off contaminated clothing
immediately. Wash off with

Skin Contact soap and plenty of water. [31141[5]
Consult a doctor if irritation

persists.

Rinse with pure water for at
Eye Contact least 15 minutes, holding the [31[5]

eyelids apart. Consult a doctor.

Rinse mouth with water. Do not
induce vomiting. Never give
) anything by mouth to an
Ingestion _ [31[5]
unconscious person. Call a
doctor or Poison Control

Center immediately.

Spill and Leak Procedures
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Evacuation and Ventilation: Evacuate personnel to safe areas and ensure adequate
ventilation.[3][5] Keep people away from and upwind of the spill.[3][5]

Control Ignition Sources: Remove all sources of ignition.[3][5] Use spark-proof tools and
explosion-proof equipment.[3][5]

Containment: Prevent further leakage or spillage if it is safe to do so.[3][5] Do not let the
chemical enter drains.[3][5]

Cleanup: Collect the spilled material mechanically (e.g., sweep up) and place it in a suitable,
closed container for disposal.[3][5][6]

Decontamination: Clean the affected area thoroughly.

Disposal Procedures

Chemical Disposal: Dispose of guanidine phosphate at a licensed chemical destruction
plant or through controlled incineration with flue gas scrubbing.[3] Do not discharge into
sewer systems.[3] All disposal practices must be in accordance with local, state, and federal
regulations.

Contaminated Packaging Disposal: Containers can be triple-rinsed (or equivalent) and
offered for recycling or reconditioning.[3] Alternatively, puncture the packaging to make it
unusable for other purposes and dispose of it in a sanitary landfill.[3]

Experimental Protocol: Preparation of a 1M
Guanidine Phosphate Solution

This protocol details the steps for the safe preparation of a 1M aqueous solution of guanidine

phosphate.

Materials:

Guanidine phosphate (solid)

Deionized water
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» Beaker

e Magnetic stirrer and stir bar

e Weighing paper/boat

e Spatula

e Graduated cylinder

o Appropriate PPE (lab coat, safety goggles, gloves)
Procedure:

o Preparation: Don all required PPE. Ensure the work area is clean and a chemical fume hood
is available and functioning correctly.

e Weighing: Tare a clean, dry weighing boat on an analytical balance. Carefully weigh the
required amount of guanidine phosphate.

¢ Dissolution:

Measure the desired volume of deionized water using a graduated cylinder.

[e]

o

Pour the water into a beaker containing a magnetic stir bar.

Place the beaker on a magnetic stirrer and start stirring at a moderate speed.

[¢]

Slowly add the weighed guanidine phosphate to the stirring water to avoid splashing and

[e]

dust formation.
e Mixing: Continue stirring until the guanidine phosphate is completely dissolved.

o Storage: Transfer the solution to a clearly labeled and tightly sealed container. Store
according to the guidelines in Section 3.

e Cleanup: Clean all equipment used in the procedure. Dispose of any waste, including
weighing paper and contaminated gloves, according to the disposal procedures outlined in
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Section 6.

Diagrams

Start: Handling Guanidine Phosphate

Y

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Handling ProcedureS ikttt ettt it 1

After Use

« Use in well-ventilated area
« Avoid dust formation
» Use non-sparking tools

Spill or Leak Occurs

Storage Procedures

« Tightly closed container
For Waste « Cool, dry, well-ventilated
* Away from incompatibles

Spill Cleanup Protocol

« Evacuate & Ventilate
« Control ignition sources
« Contain and collect

« Decontaminate

Disposal Procedures

« Licensed chemical disposal
» Do not use sewer
« Follow regulations
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Caption: Workflow for safe handling and disposal of guanidine phosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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